Cas no 1934420-54-8 (Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate)

Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its utility in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The cyano substituent at the 4-position offers reactivity for further functionalization, enabling the construction of complex heterocyclic frameworks. This compound exhibits high purity and consistent performance, ensuring reproducibility in research and industrial processes. Its compatibility with a range of reaction conditions underscores its broad utility in medicinal chemistry and material science.

Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate structure

1934420-54-8 structure

Product Name:Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate

CAS No:1934420-54-8

MF:C₉H₁₁N₃O₂

MW:193.202541589737

CID:4815975

PubChem ID:118989885

Update Time:2026-02-27

Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Boc-4-Cyano-1H-pyrazole
- tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate
- EN300-7394001
- AKOS027328550
- tert-Butyl4-cyano-1H-pyrazole-1-carboxylate
- tert-butyl 4-cyanopyrazole-1-carboxylate
- AS-35508
- 1934420-54-8
- MFCD29035112
- Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate
- Inchi： 1S/C9H11N3O2/c1-9(2,3)14-8(13)12-6-7(4-10)5-11-12/h5-6H,1-3H3
- InChI Key： AVNXLIUTAIDGAJ-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(C#N)C=N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 193.085126602g/mol
Monoisotopic Mass: 193.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.9

Tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049004049-1g	tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8	97%	1g	$406.64	2023-09-02
Alichem	A049004049-5g	tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8	97%	5g	$1405.95	2023-09-02
Chemenu	CM513039-1g	tert-Butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8	97%	1g	$366	2022-06-12
Enamine	EN300-7394001-0.05g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		0.05g	$563.0	2023-05-25
Enamine	EN300-7394001-0.1g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		0.1g	$591.0	2023-05-25
Enamine	EN300-7394001-0.25g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		0.25g	$617.0	2023-05-25
Enamine	EN300-7394001-0.5g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		0.5g	$645.0	2023-05-25
Enamine	EN300-7394001-1.0g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		1g	$671.0	2023-05-25
Enamine	EN300-7394001-2.5g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		2.5g	$1315.0	2023-05-25
Enamine	EN300-7394001-5.0g	tert-butyl 4-cyano-1H-pyrazole-1-carboxylate	1934420-54-8		5g	$1945.0	2023-05-25